Cas no 29816-55-5 (1-Methyl-4-(2-nitroprop-1-en-1-yl)benzene)
29816-55-5 structure
Product Name:1-Methyl-4-(2-nitroprop-1-en-1-yl)benzene
CAS No:29816-55-5
MF:C10H11NO2
MW:177.199842691422
CID:53528
PubChem ID:684271
Update Time:2025-04-18
1-Methyl-4-(2-nitroprop-1-en-1-yl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-Methyl-4-(2-nitroprop-1-en-1-yl)benzene
- Toluene, p-(2-nitropropenyl)-
- 1-(4-Methylphenyl)-2-nitropropene
- 1-(4-METHYLPHENYL)-2-NITROPROPENE, &
- 1-(p-tolyl)-2-nitropropene
- 2-Nitro-1-(4-tolyl)propen
- 2-Nitro-1-< 4-methyl-phenyl> -prop-1-en
- 2-Nitro-1-p-tolyl-propen
- 2-nitro-1-p-tolyl-propene
- 4-Metyl-1-phenyl-2-nitropropene
- amp
- Benzene,1-methyl-4-(2-nitro-1-propenyl)- (9CI)
- Toluene, p-(2-nitropropenyl)-(6CI,7CI,8CI)
- 1-Methyl-4-(2-nitropropen-1-yl)benzene
- NSC 93684
- NSC93684
- 29816-55-5
- CS-0331889
- 1-methyl-4-[(E)-2-nitroprop-1-enyl]benzene
- 1-methyl-4-[(1E)-2-nitroprop-1-en-1-yl]benzene
- 4-Methyl-beta-methyl-beta-nitrostyrene
- 52287-56-6
- (E)-1-methyl-4-(2-nitroprop-1-en-1-yl)benzene
- CHEMBL1269703
- 1-Methyl-4-[(1E)-2-nitro-1-propenyl]benzene
- MFCD00024817
- AC-5298
- A5528
- AKOS005615736
- NSC-93684
- STK752459
-
- MDL: B169373
- Inchi: 1S/C10H11NO2/c1-8-3-5-10(6-4-8)7-9(2)11(12)13/h3-7H,1-2H3/b9-7+
- InChI Key: JEKFDNFWPBWEKO-VQHVLOKHSA-N
- SMILES: [O-][N+](/C(/C)=C/C1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 177.07903
- Monoisotopic Mass: 177.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- Boiling Point: 282.7℃ at 760 mmHg
- PSA: 43.14
- LogP: 3.15570
1-Methyl-4-(2-nitroprop-1-en-1-yl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M339593-50mg |
1-Methyl-4-(2-nitroprop-1-en-1-yl)benzene |
29816-55-5 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M339593-100mg |
1-Methyl-4-(2-nitroprop-1-en-1-yl)benzene |
29816-55-5 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M339593-500mg |
1-Methyl-4-(2-nitroprop-1-en-1-yl)benzene |
29816-55-5 | 500mg |
$ 185.00 | 2022-06-03 | ||
| Ambeed | A686883-25g |
1-Methyl-4-(2-nitroprop-1-en-1-yl)benzene |
29816-55-5 | 95% mix TBC as stabilizer | 25g |
$189.0 | 2024-07-28 | |
| Crysdot LLC | CD12087301-100g |
1-Methyl-4-(2-nitroprop-1-en-1-yl)benzene |
29816-55-5 | 95+% | 100g |
$469 | 2024-07-24 |
1-Methyl-4-(2-nitroprop-1-en-1-yl)benzene Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
29816-55-5 (1-Methyl-4-(2-nitroprop-1-en-1-yl)benzene) Related Products
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- 23854-03-7(Naphthalene,1-(2-nitro-1-propen-1-yl)-)
- 61126-42-9(1-(4-Hydroxyphenyl)-2-nitropropene)
- 59832-12-1(1-nitro-1-methyl-2-naphtylethene)
- 147102-55-4(3'-β-Dimethyl-β-nitrostyrene)
- 86969-37-1(1-(3-Methylphenyl)-2-nitropropene)
- 131981-75-4((E)-1-Bromo-4-(2-nitroprop-1-en-1-yl)benzene)
- 3316-23-2(1-[(z)-2-nitroprop-1-enyl]-4-[(e)-2-nitroprop-1-enyl]benzene)
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